Cas no 860562-73-8 (Benzoic acid,4-(1,2-dimethylpropyl)-)

Benzoic acid,4-(1,2-dimethylpropyl)- structure
860562-73-8 structure
Product Name:Benzoic acid,4-(1,2-dimethylpropyl)-
CAS No:860562-73-8
MF:C12H16O2
MW:192.254243850708
CID:718190
Update Time:2024-01-31

Benzoic acid,4-(1,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1,2-dimethylpropyl)-
    • Benzoic acid, p--alpha--methylisobutyl-
    • Inchi: 1S/C12H16O2/c1-8(2)9(3)10-4-6-11(7-5-10)12(13)14/h4-9H,1-3H3,(H,13,14)
    • InChI Key: DOZKMNAYSIGVBZ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C(C)C(C)C)C=C1

Computed Properties

  • Exact Mass: 192.115
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3A^2
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